Cas no 801153-90-2 (9-Methyl-6-nitro-9H-beta-carboline)

9-Methyl-6-nitro-9H-beta-carboline structure
801153-90-2 structure
Product Name:9-Methyl-6-nitro-9H-beta-carboline
CAS No:801153-90-2
MF:C12H9N3O2
MW:227.218762159348
CID:712788
Update Time:2023-08-03

9-Methyl-6-nitro-9H-beta-carboline Chemical and Physical Properties

Names and Identifiers

    • 9H-Pyrido[3,4-b]indole,9-methyl-6-nitro-
    • 9H-Pyrido[3,4-b]indole,9-methyl-6-nitro-(8CI)
    • 9-Methyl-6-nitro-9H-beta-carboline
    • 9-METHYL-6-NITRO-9H-PYRIDO[3,4-B]INDOLE
    • Inchi: 1S/C12H9N3O2/c1-14-11-3-2-8(15(16)17)6-10(11)9-4-5-13-7-12(9)14/h2-7H,1H3
    • InChI Key: YIZTYVBWDQDYAO-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2=C(C=1)C1C=CN=CC=1N2C)=O

Computed Properties

  • Exact Mass: 227.069
  • Monoisotopic Mass: 227.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6

9-Methyl-6-nitro-9H-beta-carboline Related Literature

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